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Compound of Interest

Compound Name:
1-(2-Bromoethyl)piperidine

hydrobromide

Cat. No.: B1280125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(2-Bromoethyl)piperidine hydrobromide is a heterocyclic organic compound featuring a

piperidine ring substituted with a bromoethyl group. This compound is primarily utilized as a key

intermediate in organic synthesis, particularly in the development of more complex molecules

with potential pharmacological activities. Its bifunctional nature, possessing both a nucleophilic

tertiary amine (in its free base form) and a reactive alkyl bromide, makes it a versatile building

block for the introduction of the piperidinoethyl moiety into various molecular scaffolds. The

piperidine ring itself is a well-recognized "privileged scaffold" in medicinal chemistry, found in a

wide array of approved drugs and biologically active compounds, highlighting the importance of

intermediates like 1-(2-bromoethyl)piperidine hydrobromide in drug discovery and

development.[1][2][3]

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1-(2-Bromoethyl)piperidine
hydrobromide is presented in the table below. This data is essential for its proper handling,

storage, and application in experimental settings.
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Property Value Reference

CAS Number 89796-22-5

Molecular Formula C₇H₁₅Br₂N

Molecular Weight 273.01 g/mol

Appearance Solid

Melting Point 219-220 °C

Synonyms
Piperidine, 1-(2-bromoethyl)-,

hydrobromide

Synthesis and Manufacturing
While 1-(2-Bromoethyl)piperidine hydrobromide is commercially available from various

suppliers, understanding its synthesis is crucial for process development and optimization. A

common laboratory-scale synthesis involves the reaction of 2-piperidinoethanol with

hydrobromic acid.

Experimental Protocol: Synthesis from 2-
Piperidinoethanol
Materials:

2-Piperidinoethanol

Hydrobromic acid (48% aqueous solution)

Toluene (or other suitable solvent)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, dissolve 2-

piperidinoethanol in toluene.

Slowly add hydrobromic acid (48%) to the solution.
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Heat the mixture to reflux and collect the water azeotropically using the Dean-Stark trap.

After the theoretical amount of water has been collected, continue refluxing for an additional

period to ensure the reaction goes to completion.

Cool the reaction mixture to room temperature, which should induce precipitation of the

product.

Filter the solid product and wash with a cold, non-polar solvent (e.g., hexane or ether) to

remove any unreacted starting material or byproducts.

Dry the resulting white to off-white solid under vacuum to obtain 1-(2-
Bromoethyl)piperidine hydrobromide.

Note: This is a generalized procedure and may require optimization based on the scale and

specific laboratory conditions. Appropriate safety precautions should be taken when handling

corrosive and reactive reagents like hydrobromic acid.

Role in the Synthesis of Bioactive Molecules
The primary utility of 1-(2-Bromoethyl)piperidine hydrobromide lies in its role as an

electrophilic building block for introducing the piperidinoethyl group. The bromoethyl moiety

readily undergoes nucleophilic substitution reactions with a wide range of nucleophiles,

including amines, phenols, thiols, and carbanions. This allows for the synthesis of a diverse

library of compounds with potential therapeutic applications.

General Experimental Workflow for Derivative Synthesis
The following diagram illustrates a generalized workflow for the synthesis of novel derivatives

using 1-(2-Bromoethyl)piperidine hydrobromide as a starting material, followed by biological

evaluation.
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Chemical Synthesis

Biological Evaluation

1-(2-Bromoethyl)piperidine
hydrobromide

Base Treatment
(e.g., K2CO3, Et3N)

to generate free base

Nucleophilic Substitution
(SN2 Reaction)

Nucleophile (Nu-H)
(e.g., Amine, Phenol, Thiol)

Piperidinoethyl Derivative
(Nu-CH2CH2-Piperidine)

Purification
(e.g., Chromatography, Recrystallization)

In vitro Biological Screening
(e.g., Enzyme Assays, Receptor Binding Assays)

Hit Identification
(Active Compounds)

Dose-Response Studies
(IC50 / EC50 Determination)

In vivo Studies
(Animal Models)
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Potential Bioactive Derivatives

1-(2-Bromoethyl)piperidine
hydrobromide

CNS Agents
(Antipsychotics, Analgesics)

 Leads to development of

Anticancer Agents
(Kinase Inhibitors, Tubulin Inhibitors)

 Leads to development of

Antiviral Agents
(e.g., HIV)

 Leads to development of

Antimicrobial Agents
(Antibacterial, Antifungal)

 Leads to development of

Cardiovascular Agents

 Leads to development of

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 1-(2-Bromoethyl)piperidine
Hydrobromide (CAS No. 89796-22-5)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280125#1-2-bromoethyl-piperidine-hydrobromide-
cas-number-89796-22-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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